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Compound of Interest

Compound Name: NXP800

Cat. No.: B10830210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NXP800 is a potent, orally active small molecule inhibitor of the Heat Shock Factor 1 (HSF1)

pathway, a critical regulator of the cellular stress response often exploited by cancer cells for

survival and proliferation.[1][2][3][4][5] In preclinical studies, NXP800 has demonstrated

significant antitumor activity in various cancer models, including ovarian and prostate cancer,

by inducing the unfolded protein response (UPR) and inhibiting key signaling pathways.[6][7][8]

Proper preparation of NXP800 stock solutions is crucial for accurate and reproducible in vitro

experiments. This document provides a detailed protocol for the preparation, storage, and

handling of NXP800 stock solutions for cell culture applications.

NXP800 Properties and Handling
A summary of the key physical and chemical properties of NXP800 is provided in the table

below. This information is essential for accurate stock solution preparation and safe handling.
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Property Value

Synonyms CCT361814

Molecular Formula C₃₂H₃₂FN₅O₄

Molecular Weight 569.63 g/mol [3]

Appearance Light yellow to green yellow solid[4]

Solubility Soluble in DMSO (100 mg/mL)[4][5][9]

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years[4]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month[4][10]

Experimental Protocol: Preparation of NXP800
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of NXP800 in Dimethyl

Sulfoxide (DMSO).

Materials:

NXP800 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Procedure:
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Pre-handling: Before opening, centrifuge the vial containing the NXP800 powder to ensure

all the powder is at the bottom of the vial.[10]

Calculation: To prepare a 10 mM stock solution, calculate the required amount of NXP800
powder and DMSO. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 569.63 g/mol = 5.6963 mg

Dissolution:

Carefully weigh out the calculated amount of NXP800 powder and place it in a sterile

microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, brief

sonication can be used to aid dissolution.[9] For hygroscopic DMSO, it is recommended to

use a newly opened bottle to ensure maximum solubility.[4]

Sterilization: To ensure sterility, the prepared stock solution can be filtered through a 0.2 µm

syringe filter.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.[10][11]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][10]

Workflow for NXP800 Stock Solution Preparation:
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Figure 1. Workflow for preparing NXP800 stock solution.

Application in Cell Culture
Working Concentration:

The optimal working concentration of NXP800 will vary depending on the cell line and the

specific experimental endpoint. It is recommended to perform a dose-response experiment to

determine the IC₅₀ (half-maximal inhibitory concentration) for the cell line of interest.[11]

Published studies have used concentrations in the nanomolar to low micromolar range. For

example, a concentration of 250 nmol/L has been used in studies with prostate cancer cell

lines.[7]
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Preparation of Working Solution:

To prepare the working solution, the DMSO stock solution should be serially diluted in cell

culture medium to the desired final concentration. To avoid precipitation of the compound, it is

recommended to first dilute the stock solution in a small volume of medium before adding it to

the final culture volume. The final concentration of DMSO in the cell culture medium should be

kept low, typically below 0.1% to 0.5%, to avoid solvent-induced cytotoxicity.[10][11][12] A

vehicle control (medium with the same final concentration of DMSO) should always be included

in experiments.[11]

Mechanism of Action: HSF1 Pathway Inhibition
NXP800 functions as an inhibitor of the HSF1 pathway.[1][2][3][4][5] HSF1 is a transcription

factor that plays a crucial role in the cellular response to stress by upregulating the expression

of heat shock proteins (HSPs).[1] In cancer cells, the HSF1 pathway is often hijacked to

promote survival, proliferation, and resistance to therapy.[1][2] By inhibiting the HSF1 pathway,

NXP800 leads to the activation of the unfolded protein response (UPR), which can trigger cell

death in cancer cells that are highly dependent on this pathway.[6][7][8]

Signaling Pathway of NXP800 Action:
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Figure 2. Simplified signaling pathway of NXP800.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling NXP800 powder and solutions.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for detailed safety information.

By following these guidelines, researchers can ensure the accurate and safe preparation and

use of NXP800 for in vitro cell culture experiments, contributing to reliable and reproducible

scientific findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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